Cas no 869646-27-5 (BOC-SEC(PMEBZL)-OH ; BOC-R-4-METHYLBENZYL SELENOCYSTEINE)

• Product Name: BOC-SEC(PMEBZL)-OH ; BOC-R-4-METHYLBENZYL SELENOCYSTEINE
• CAS No: 869646-27-5
• MF: C₁₆H₂₃NO₄Se
• MW: 372.3
• CID: 582427
• PubChem ID: 102528241
• Update Time: 2025-05-20

BOC-SEC(PMEBZL)-OH ; BOC-R-4-METHYLBENZYL SELENOCYSTEINE Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]seleno]-
• Boc-Sec(pMeBzl)-OH
• Boc-3-[(4-Methylbenzyl)seleno]-L-Ala-OH
• CID 102528241
• Boc-(R)-4-Methylbenzyl selenocysteine
• BOC-R-4-METHYLBENZYL SELENOCYSTEINE
• (R)-2-((tert-Butoxycarbonyl)amino)-3-((4-methylbenzyl)selanyl)propanoic acid
• (2R)-3-[(4-methylphenyl)methylselanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-{[(4-methylphenyl)methyl]selanyl}propanoic acid
• 869646-27-5
• E84911
• BOC-SEC(PMEBZL)-OH ; BOC-R-4-METHYLBENZYL SELENOCYSTEINE

• Inchi： 1S/C16H23NO4Se/c1-11-5-7-12(8-6-11)9-22-10-13(14(18)19)17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key： BYCRDJVKMSGEAK-ZDUSSCGKSA-N
• SMILES： [Se](CC1C=CC(C)=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 373.07923g/mol
• Monoisotopic Mass: 373.07923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6

Additional information on BOC-SEC(PMEBZL)-OH ; BOC-R-4-METHYLBENZYL SELENOCYSTEINE

Introduction to BOC-R-4-METHYLBENZYL SELENOCYSTEINE (CAS No. 869646-27-5)

The compound BOC-R-4-METHYLBENZYL SELENOCYSTEINE, also known by its CAS number 869646-27-5, is a specialized organic compound with significant applications in the fields of biochemistry and pharmacology. This compound is a derivative of selenocysteine, a rare amino acid that incorporates selenium into its structure. The presence of the BOC (tert-butyloxycarbonyl) protecting group and the 4-methylbenzyl substituent makes this compound unique and highly valuable for research and development purposes.

BOC-R-4-METHYLBENZYL SELENOCYSTEINE is synthesized through a series of carefully designed chemical reactions that ensure the stability and purity of the final product. The synthesis involves the modification of selenocysteine with a 4-methylbenzyl group, followed by the introduction of the BOC protecting group. This process not only enhances the compound's stability but also facilitates its use in various biochemical assays and drug discovery programs.

Recent studies have highlighted the potential of SELENOCYSTEINE derivatives in combating oxidative stress and inflammation. Selenium, being an essential trace element, plays a crucial role in antioxidant defense mechanisms. The integration of selenium into amino acids like selenocysteine has shown promising results in protecting cells from oxidative damage, which is a key factor in numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.

The BOC protecting group in this compound serves as a temporary shield during synthesis, preventing unwanted side reactions and ensuring precise control over the chemical transformations. Once the desired product is obtained, the BOC group can be selectively removed under specific conditions, yielding the active form of selenocysteine derivative for further studies.

The 4-methylbenzyl substituent adds another layer of functionality to this compound. Benzyl groups are commonly used in organic chemistry to stabilize reactive intermediates and improve solubility properties. In this case, the 4-methyl substitution enhances the compound's lipophilicity, making it more suitable for membrane-bound studies or interactions with lipid-rich environments.

Recent advancements in medicinal chemistry have underscored the importance of selenocysteine analogs in drug design. These compounds are being explored as potential therapeutic agents due to their ability to modulate cellular redox states and regulate key enzymes involved in inflammation and oxidative stress. The combination of selenium's bioactivity with tailored organic substituents like 4-methylbenzyl opens new avenues for developing innovative treatments for chronic diseases.

In terms of application, BOC-R-4-METHYLBENZYL SELENOCYSTEINE is widely used as an intermediate in peptide synthesis and as a substrate for enzymatic studies. Its structure allows researchers to investigate the role of selenium-containing amino acids in protein function and folding. Additionally, this compound serves as a valuable tool for studying selenium metabolism and its impact on cellular health.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analyses confirm its purity and structural integrity, ensuring its reliability for use in scientific research.

Looking ahead, ongoing research aims to further elucidate the biological roles of selenocysteine derivatives like BOC-R-4-METHYLBENZYL SELENOCYSTEINE. By understanding their molecular mechanisms and therapeutic potentials, scientists hope to unlock new strategies for disease prevention and treatment.